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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CKP-25
nanoemulsion as a novel, green food preservative. The information is based on a study
detailing the encapsulation of Cymbopogon khasiana x Cymbopogon pendulus essential oil
(CKP-25-E0) in a chitosan nanoemulsion (CKP-25-Ne) to prevent fungal growth and aflatoxin
B1 (AFB1) contamination in food systems.[1][2][3]

Introduction

The CKP-25 nanoemulsion is a promising plant-based preservative designed to enhance the
shelf-life and safety of food products.[1][3] It leverages the potent antifungal and antioxidant
properties of CKP-25 essential oil, which are significantly enhanced through
nanoencapsulation in a chitosan matrix.[1][2] This delivery system ensures a controlled and
sustained release of the active components, offering long-term protection against food
spoilage.[1]

Key Efficacy Data

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15567601#bc-rfq
https://www.benchchem.com/product/b15567601/docs?utm_src=pdf-body#application-notes-and-protocols-ckp-25-nanoemulsion-as-a-food-preservative
https://www.benchchem.com/product/b15567601/docs?utm_src=pdf-body#application-notes-and-protocols-ckp-25-nanoemulsion-as-a-food-preservative
https://www.benchchem.com/product/b15567601/docs?utm_src=pdf-body#application-notes-and-protocols-ckp-25-nanoemulsion-as-a-food-preservative
https://www.mdpi.com/2304-8158/12/4/722
https://pubmed.ncbi.nlm.nih.gov/36832806/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9956316/
https://www.benchchem.com/product/b15567601/docs?utm_src=pdf-body#application-notes-and-protocols-ckp-25-nanoemulsion-as-a-food-preservative
https://www.mdpi.com/2304-8158/12/4/722
https://pmc.ncbi.nlm.nih.gov/articles/PMC9956316/
https://www.benchchem.com/product/b15567601/docs?utm_src=pdf-body#application-notes-and-protocols-ckp-25-nanoemulsion-as-a-food-preservative
https://www.mdpi.com/2304-8158/12/4/722
https://pubmed.ncbi.nlm.nih.gov/36832806/
https://www.mdpi.com/2304-8158/12/4/722
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The CKP-25 nanoemulsion has demonstrated superior performance compared to the free

essential oil in various assays. The following tables summarize the key quantitative data.

Table 1: Antimicrobial and Antiaflatoxigenic Efficacy

CKP-25 Nanoemulsion

Free CKP-25 Essential Oil

Parameter
(CKP-25-Ne) (CKP-25-EO)
Antifungal Activity (MIC,
0.08 >0.08
pL/mL)
Antiaflatoxigenic Activity (MIC,
0.07 > 0.07

pL/mL)

MIC: Minimum Inhibitory Concentration

Table 2: Antioxidant Activity

CKP-25 Nanoemulsion

Free CKP-25 Essential Oil

Assay

(CKP-25-Ne) IC50 (pL/mL) (CKP-25-EO) IC50 (pL/mL)
DPPH Radical Scavenging 6.94 >6.94
ABTS Radical Scavenging 5.40 > 5.40

IC50: Half-maximal Inhibitory Concentration

Table 3: Physicochemical Properties of the Nanoemulsion

Chitosan Nanoemulsion

CKP-25 Nanoemulsion

Parameter

(Blank) (CKP-25-Ne)
Zeta Potential (mV) +41.03 +33.91
Polydispersity Index (PDI) 0.176 0.162

Mechanism of Action
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The preservative effect of the CKP-25 nanoemulsion is multifactorial, involving the disruption of
fungal cell integrity and inhibition of mycotoxin biosynthesis. The proposed mechanism of
action is illustrated in the signaling pathway diagram below.
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Caption: Mechanism of action of CKP-25 nanoemulsion on fungal cells.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of CKP-25

nanoemulsion.

This protocol outlines the preparation of the CKP-25 nanoemulsion using an ionic gelation-
based homogenization and sonication method.[3]
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Caption: Workflow for the preparation of CKP-25 nanoemulsion.
Protocol:
» Prepare Chitosan Solution: Dissolve chitosan in an aqueous acetic acid solution.

« Add CKP-25 Essential Oil: Add the CKP-25 essential oil to the chitosan solution.
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e Homogenize: Subject the mixture to high-speed homogenization.
e Sonicate: Further reduce the droplet size by ultrasonication.

o Characterize: Analyze the resulting nanoemulsion for particle size, zeta potential, and
morphology using techniques like Dynamic Light Scattering (DLS), Atomic Force Microscopy
(AFM), and Scanning Electron Microscopy (SEM).[1][2]

This protocol determines the minimum inhibitory concentration (MIC) of the CKP-25
nanoemulsion against mycotoxigenic fungi.[1]

Protocol:
o Prepare Media: Dispense liquid growth medium (e.g., SMKY medium) into conical flasks.

o Add Test Substance: Amend the medium with varying concentrations of CKP-25
nanoemulsion (e.g., 0.01-0.08 pL/mL).[1]

o Prepare Controls: Use a blank chitosan nanoemulsion as a control.
 Inoculate: Inoculate the flasks with a specific concentration of fungal spores.
¢ Incubate: Incubate the flasks under suitable conditions (e.g., temperature and duration).

o Determine MIC: Observe the lowest concentration that completely inhibits visible fungal
growth.

o Quantify Aflatoxin B1: For antiaflatoxigenic activity, extract and quantify AFB1 from the
culture filtrate using techniques like HPLC.

These protocols measure the radical scavenging capacity of the CKP-25 nanoemulsion.
DPPH Assay Protocol:

e Prepare DPPH Solution: Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in
methanol.
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¢ Mix and Incubate: Mix the CKP-25 nanoemulsion at various concentrations with the DPPH
solution and incubate in the dark.

e Measure Absorbance: Measure the absorbance of the mixture at a specific wavelength (e.g.,
517 nm).

o Calculate Scavenging Activity: Determine the percentage of DPPH radical scavenging and
calculate the IC50 value.

ABTS Assay Protocol:

o Prepare ABTS Radical Cation: Generate the ABTS radical cation (ABTSe+) by reacting ABTS
stock solution with potassium persulfate.

¢ Mix and Incubate: Add the CKP-25 nanoemulsion at various concentrations to the ABTSe+
solution and incubate.

o Measure Absorbance: Measure the absorbance at a specific wavelength (e.g., 734 nm).

o Calculate Scavenging Activity: Determine the percentage of ABTSe+ scavenging and
calculate the IC50 value.

This protocol evaluates the effectiveness of the CKP-25 nanoemulsion in a real food product.
The original study utilized Syzygium cumini seeds as a model food system.[1][2]
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Caption: Workflow for in situ efficacy testing of CKP-25 nanoemulsion.
Protocol:
¢ Procure Food Sample: Obtain the desired food product for testing.

o Treat Samples: Apply the CKP-25 nanoemulsion to the food samples. This can be done by
methods such as coating or spraying.

+ Storage: Store the treated and untreated (control) samples under typical storage conditions.
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» Periodic Analysis: At regular intervals, analyze the samples for:

o

Fungal contamination levels.

[¢]

Aflatoxin B1 concentration.

[¢]

Lipid peroxidation (as a measure of oxidative stability).

[e]

Sensory attributes (e.g., color, odor, texture) to ensure the preservative does not
negatively impact the food quality.[1]

Safety and Regulatory Considerations

The CKP-25 nanoemulsion has shown a favorable mammalian safety profile, strengthening its
potential as a safe, green preservative.[1][2] Chitosan, the encapsulating material, is
biodegradable, biocompatible, and generally recognized as safe (GRAS).[3] Further
toxicological studies are recommended to fully establish the safety of the CKP-25
nanoemulsion for widespread food applications.

Conclusion

The CKP-25 nanoemulsion presents a highly effective and natural alternative to synthetic food
preservatives. Its enhanced antifungal, antiaflatoxigenic, and antioxidant activities, coupled with
a controlled release mechanism, make it a valuable tool for improving food safety and
extending the shelf-life of various food products. The protocols outlined in these notes provide
a framework for researchers and professionals to evaluate and apply this novel technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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